Cas no 2248376-07-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylate
• CAS No: 2248376-07-8
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.357122182846
• CID: 6355592
• PubChem ID: 165724772
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525625
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylate
• 2248376-07-8

• Inchi： 1S/C16H13N3O4S/c1-18-13(11-8-24-7-6-12(11)17-18)16(22)23-19-14(20)9-4-2-3-5-10(9)15(19)21/h2-5H,6-8H2,1H3
• InChI Key： AZKVYBDPZZJCHS-UHFFFAOYSA-N
• SMILES： S1CCC2C(C1)=C(C(=O)ON1C(C3C=CC=CC=3C1=O)=O)N(C)N=2

Computed Properties

• Exact Mass: 343.06267708g/mol
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylate (CAS No. 2248376-07-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylate, identified by its CAS number 2248376-07-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to a class of molecules that integrate multiple pharmacologically relevant scaffolds, including the isoindole and thiopyranopyrazole moieties, which are known for their diverse biological activities.

The molecular framework of this compound is characterized by a fused system comprising a 1,3-dioxo moiety linked to a dihydro-1H-isoindol ring system. This arrangement creates a rigid core that can interact favorably with biological targets. Additionally, the presence of a thiopyrano[4,3-c]pyrazole component introduces sulfur atoms into the structure, which are often involved in critical hydrogen bonding interactions and can modulate electronic properties. The terminal carboxylate group further enhances the compound's potential for further derivatization and binding affinity modulation.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylate aligns well with this trend. Studies have demonstrated that similar scaffolds exhibit promising activities in various disease models. For instance, isoindole derivatives have been investigated for their potential in oncology due to their ability to interfere with key signaling pathways involved in cell proliferation and survival. The thiopyranopyrazole component adds another layer of complexity, as thiopyranes are known to exhibit anti-inflammatory and antimicrobial properties.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include cyclization reactions to form the heterocyclic core followed by functional group manipulations to introduce the necessary substituents. Advances in catalytic methods have enabled more efficient routes to such complex molecules. For example, transition-metal-catalyzed cross-coupling reactions can be employed to construct the carbon-carbon bonds between the isoindole and thiopyranopyrazole units.

The pharmacological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylate has revealed intriguing biological profiles. Preclinical studies suggest that this compound may possess inhibitory activity against enzymes such as kinases and phosphodiesterases. These enzymes are often dysregulated in pathological conditions and serve as attractive therapeutic targets. Additionally, the compound's ability to modulate ion channels has been explored in models of neurological disorders. The unique combination of pharmacophores in its structure may contribute to its multitarget engagement capabilities.

The development of drug candidates relies heavily on structure/activity relationship (SAR) studies to refine lead compounds into optimized entities. Computational modeling techniques play a crucial role in this process by predicting binding modes and affinity interactions between the compound and biological targets. Molecular docking simulations have been used extensively with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylate to identify key residues involved in binding and guide medicinal chemists toward modifications that enhance potency.

In conclusion,1,3-dioxo - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- 2248376--07--8 exhibits a promising pharmacological profile due to its intricate heterocyclic structure. Ongoing research efforts aim to further elucidate its mechanism of action and optimize its properties for clinical development. As our understanding of molecular interactions advances, this compound will continue to be a valuable scaffold for designing novel therapeutics targeting complex diseases.